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Professionals

Introduction
Ryanodine is a naturally occurring plant alkaloid that serves as a potent and specific modulator

of ryanodine receptors (RyRs), the primary calcium release channels on the

sarcoplasmic/endoplasmic reticulum.[1][2] Its dose-dependent effects make it a critical tool in

studying calcium signaling, excitation-contraction coupling, and various disease states

associated with RyR dysfunction.[3][4][5] At nanomolar concentrations, ryanodine locks the

RyR channel in an open sub-conductance state, while at micromolar concentrations, it can be

inhibitory.[1][5] This document provides detailed guidelines for the safe storage, handling, and

experimental use of the ryanodine compound.

Safety Precautions and Handling
Ryanodine is a hazardous substance and requires careful handling to avoid exposure.[6][7] It

is harmful if swallowed, inhaled, or absorbed through the skin and is very toxic to aquatic life.[6]

[7]

Personal Protective Equipment (PPE):
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Eye Protection: Wear safety glasses.[7]

Hand Protection: Use compatible chemical-resistant gloves.[7]

Skin and Body Protection: Wear a lab coat.[7]

Respiratory Protection: A NIOSH-approved respirator should be used when handling the

powder or when adequate ventilation is not available.[7]

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid compound to avoid dust formation.[6][7]

An eyewash station and safety shower should be readily accessible.[7]

First Aid Measures:

Ingestion: If swallowed, call a poison center or doctor. Rinse mouth. Do NOT induce

vomiting.[7]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.[7]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding eyelids apart.[7]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the ryanodine compound.
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Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years
Should be desiccated.

[3][8]

Stock Solution in

DMSO
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

Stock Solution in

DMSO
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

Stock Solution in

Distilled Water
4°C (Refrigerator) -

Used for specific

applications like the

ryanodine test by the

European Malignant

Hyperthermia Group.

[9]

Note: Solutions of ryanodine can be unstable. It is often recommended to prepare solutions

fresh for optimal results.[4]

Solution Preparation
Ryanodine exhibits solubility in various solvents, which dictates its use in different

experimental settings.

Solubility Data
Solvent

Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 50 mg/mL 101.31 mM

DMSO 12.34 mg/mL 25 mM

Ethanol 4.94 mg/mL 10 mM
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Data sourced from MedChemExpress and Tocris Bioscience. Note that solubility can vary

between suppliers.[3][8]

Protocol for Preparing a 10 mM Stock Solution in DMSO
Materials:

Ryanodine powder (MW: 493.55 g/mol )

Anhydrous (newly opened) Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate the required mass of ryanodine. For 1 mL of a 10 mM stock solution, you will

need:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 493.55 g/mol * 1000 mg/g = 4.9355 mg

Weigh the ryanodine powder in a suitable container. Due to its hazardous nature, this

should be done in a chemical fume hood.

Add the calculated volume of DMSO. For a 10 mM solution from 4.9355 mg of ryanodine,

add 1 mL of DMSO.

Dissolve the compound. Vortex the solution thoroughly. If necessary, use an ultrasonic bath

to aid dissolution.[3] Hygroscopic DMSO can significantly impact solubility, so use a fresh,

anhydrous supply.[3]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This is critical to prevent degradation from repeated freeze-thaw cycles.[3]
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Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[3]

Experimental Protocols
General Workflow for Cell-Based Assays
The following diagram illustrates a typical workflow for treating cells with ryanodine to study its

effects on intracellular calcium dynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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